2-[(2-Pyridinylthio)methyl]pyridine

• IUPAC Name: 2-(pyridin-2-ylmethylsulfanyl)pyridine
• InChI: InChI=1S/C11H10N2S/c1-3-7-12-10(5-1)9-14-11-6-2-4-8-13-11/h1-8H,9H2
• InChI Key: ZOTNHFUTCQDXPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=CC=CC=N2
• Molecular Formula: C11H10N2S
• Molecular Weight: 202.28 g/mol

Description

2-[(2-Pyridinylthio)methyl]pyridine, also known as PTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. PTP is a small molecule that belongs to the class of pyridine-containing compounds, and it has been shown to exhibit promising biological activities in various studies.

Mechanism of Action

The mechanism of action of 2-[(2-Pyridinylthio)methyl]pyridine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 2-[(2-Pyridinylthio)methyl]pyridine has been shown to inhibit the activity of protein tyrosine phosphatases (2-[(2-Pyridinylthio)methyl]pyridines), which play a crucial role in cellular signaling. By inhibiting 2-[(2-Pyridinylthio)methyl]pyridines, 2-[(2-Pyridinylthio)methyl]pyridine can modulate various signaling pathways involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
2-[(2-Pyridinylthio)methyl]pyridine has been shown to have various biochemical and physiological effects in cells. In cancer cells, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to induce apoptosis by activating caspase-3 and caspase-9. In addition, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. In inflammation, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In neurological disorders, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to reduce oxidative stress and inflammation by modulating various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-Pyridinylthio)methyl]pyridine in lab experiments is its high potency and specificity. 2-[(2-Pyridinylthio)methyl]pyridine has been shown to have a high affinity for 2-[(2-Pyridinylthio)methyl]pyridines, which makes it an ideal tool for studying the role of 2-[(2-Pyridinylthio)methyl]pyridines in various signaling pathways. However, one of the limitations of using 2-[(2-Pyridinylthio)methyl]pyridine is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[(2-Pyridinylthio)methyl]pyridine. One area of interest is the development of more potent and selective 2-[(2-Pyridinylthio)methyl]pyridine inhibitors for use in cancer and inflammation research. Another area of interest is the study of the role of 2-[(2-Pyridinylthio)methyl]pyridines in neurological disorders and the potential therapeutic applications of 2-[(2-Pyridinylthio)methyl]pyridine in these conditions. Additionally, the development of new methods for improving the solubility and bioavailability of 2-[(2-Pyridinylthio)methyl]pyridine could lead to more efficient and effective use of this compound in various research applications.
Conclusion:
In conclusion, 2-[(2-Pyridinylthio)methyl]pyridine is a promising chemical compound that has shown potential therapeutic applications in various fields of research. Its high potency and specificity make it an ideal tool for studying the role of 2-[(2-Pyridinylthio)methyl]pyridines in various signaling pathways. Further research on 2-[(2-Pyridinylthio)methyl]pyridine could lead to the development of new treatments for cancer, inflammation, and neurological disorders.

Synthesis Methods

2-[(2-Pyridinylthio)methyl]pyridine can be synthesized using a simple and efficient method that involves the reaction of 2-bromomethylpyridine with sodium pyridine-2-thiolate. This reaction results in the formation of 2-[(2-Pyridinylthio)methyl]pyridine, which can be purified using column chromatography. The purity of the final product can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(2-Pyridinylthio)methyl]pyridine has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. Inflammation is another area where 2-[(2-Pyridinylthio)methyl]pyridine has shown promising results, as it has been shown to inhibit the production of pro-inflammatory cytokines. In neurological disorders, 2-[(2-Pyridinylthio)methyl]pyridine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.